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Compound of Interest

Compound Name:
5-bromo-3-methyl-1H-

pyrazolo[3,4-c]pyridine

Cat. No.: B1294027 Get Quote

An In-depth Technical Guide to 5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine

Introduction
5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine is a heterocyclic compound that holds

significant interest for researchers in medicinal chemistry and drug development. Its structural

similarity to naturally occurring purines makes it a valuable scaffold in fragment-based drug

discovery (FBDD).[1] The pyrazolo[3,4-c]pyridine core is being explored for a variety of

therapeutic applications, including the development of anti-inflammatory, anti-viral, and anti-

cancer agents, owing to the prevalence of purine-binding pockets in a wide range of cellular

proteins.[1] This document provides a comprehensive overview of the known chemical

properties, synthesis, and potential applications of this compound.

Chemical and Physical Properties
The fundamental chemical and physical properties of 5-bromo-3-methyl-1H-pyrazolo[3,4-
c]pyridine are summarized below. These properties are crucial for its handling,

characterization, and application in synthetic chemistry.
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Property Value Reference

CAS Number 929617-30-1 [2][3][4]

Molecular Formula C₇H₆BrN₃ [3][4][5]

Molecular Weight 212.05 g/mol [3][5]

Appearance Off-white solid [2]

Purity ≥95-97% [3][4]

Monoisotopic Mass 210.97451 Da [5]

Spectral Data
Spectroscopic data is essential for the structural elucidation and confirmation of 5-bromo-3-
methyl-1H-pyrazolo[3,4-c]pyridine.

Data Type Details Reference

¹H NMR
(CD₃OD-d₄) δ 8.73 (s, 1H),

7.98 (s, 1H), 2.59 (s, 3H)
[2]

LC/MS
(MH⁺) = 211.5, 213.7; RT =

1.33 min
[2]

Predicted XlogP 1.9 [5]

Experimental Protocols
Synthesis of 5-bromo-3-methyl-1H-pyrazolo[3,4-
c]pyridine
A general and efficient synthetic route has been established for this compound, starting from 1-

(2-bromo-5-fluoro-4-pyridinyl)ethanone.[2]

Materials:

1-(2-bromo-5-fluoro-4-pyridinyl)ethanone (37.6 mmol)
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Anhydrous hydrazine (39.5 mmol)

Anhydrous ethylene glycol (50 mL)

Ice water

Procedure:

In a 150 mL pressure flask, dissolve 1-(2-bromo-5-fluoro-4-pyridinyl)ethanone (8.2 g, 37.6

mmol) in 50 mL of anhydrous ethylene glycol.

Slowly add anhydrous hydrazine (1.24 mL, 39.5 mmol) dropwise to the solution via syringe.

Seal the flask and heat the resulting light yellow mixture at 165°C with stirring.

After 3.5 hours, the reaction mixture will turn orange-brown. Remove the flask from the heat

source and allow it to cool to room temperature.

Pour the cooled reaction mixture into a stirred mixture of 300 g of ice water. A solid

precipitate will form.

Continue stirring for 10 minutes, then collect the solid by vacuum filtration.

Dry the collected solid under vacuum to yield the high-purity, off-white solid product (7.9 g,

99% yield). The product can be used in subsequent reactions without further purification.[2]
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Synthesis Workflow

1-(2-bromo-5-fluoro-4-pyridinyl)ethanone

Reaction Mixture
(Anhydrous Ethylene Glycol)

Anhydrous Hydrazine

Heating at 165°C for 3.5h

Combine

Precipitation in Ice Water

Cool

Vacuum Filtration & Drying

Isolate

5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
(Off-white solid, 99% yield)

Purify
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Logical Relationships & Applications

5-bromo-3-methyl-1H-
pyrazolo[3,4-c]pyridine

Structural Analogue
of Purine

is a

Fragment-Based Drug Discovery
(FBDD)

used in

Versatile Building Block

acts as

Potential Therapeutic Applications

suggests enables

Protein Degrader Building Blocks

Kinase Inhibitors Antiviral Agents Anticancer Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294027#5-bromo-3-methyl-1h-pyrazolo-3-4-c-
pyridine-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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